Recent progress in micro-scale energy storage devices and future aspects

Journal of Materials Chemistry A Pub Date: 2015-09-25 DOI: 10.1039/C5TA05666G

Abstract

Recent developments in the field of energy storage materials are expected to provide sustainable solutions to the problems related to energy density and storage. The increasing energy demand for next generation portable and miniaturized electronic devices has sparked intensive interest to explore micro-scale and lightweight energy storage devices. This critical review provides an overview of the state-of-the-art recent research advances in micro-scale energy storage devices for supercapacitors (SCs), as well as their future importance in technology. Much effort has been devoted to fabricate high performance, ultrathin, planar, solid state and flexible micro-supercapacitors (MSCs) with aesthetic appeal. Nano-materials for MSCs, their fabrication techniques and performances are critically analyzed. The technical challenges and perspectives for MSCs are also discussed. The review concludes with few suggestions for future advancements in this area.

Graphical abstract: Recent progress in micro-scale energy storage devices and future aspects
Recommended Literature